(2E)-3-[(2,5-dimethylbenzyl)thio]-3-[(2,5-dimethylphenyl)amino]-2-(phenylsulfonyl)acrylonitrile

• IUPAC Name: (E)-2-(benzenesulfonyl)-3-(2,5-dimethylanilino)-3-[(2,5-dimethylphenyl)methylsulfanyl]prop-2-enenitrile
• InChI: InChI=1S/C26H26N2O2S2/c1-18-10-12-20(3)22(14-18)17-31-26(28-24-15-19(2)11-13-21(24)4)25(16-27)32(29,30)23-8-6-5-7-9-23/h5-15,28H,17H2,1-4H3/b26-25+
• InChI Key: KECXETGXKWYUBW-OCEACIFDSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC(=C(C#N)S(=O)(=O)C2=CC=CC=C2)NC3=C(C=CC(=C3)C)C
• Isomeric SMILES: CC1=CC(=C(C=C1)C)CS/C(=C(\C#N)/S(=O)(=O)C2=CC=CC=C2)/NC3=C(C=CC(=C3)C)C
• Molecular Formula: C26H26N2O2S2
• Molecular Weight: 462.6 g/mol

Description

(2E)-3-[(2,5-dimethylbenzyl)thio]-3-[(2,5-dimethylphenyl)amino]-2-(phenylsulfonyl)acrylonitrile is a useful research compound. Its molecular formula is C26H26N2O2S2 and its molecular weight is 462.63. The purity is usually 95%.
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Scientific Research Applications

Nonlinear Optical Materials

Donor-Acceptor Substituted Thiophene Dyes : Research on thiophene dyes, similar in structural complexity to the compound , has shown significant potential in nonlinear optical materials. These compounds demonstrate enhanced optical limiting behavior under laser excitation, making them useful in optoelectronic devices for protecting human eyes and optical sensors, as well as stabilizing light sources in optical communications (Anandan et al., 2018).

Medical Applications

Polymeric Hydrogels Modified with Amine Compounds : Amine-modified polymers, derived from reactions similar to those the target compound might undergo, have shown increased thermal stability and promising biological activities, including antibacterial and antifungal properties. These materials have potential applications in medical fields (Aly & El-Mohdy, 2015).

Heterocyclic Chemistry

Synthesis of Heterocyclic Derivatives : Research on enaminonitriles and their utility in heterocyclic synthesis reveals the production of various derivatives, including pyrazole, pyridine, and pyrimidine. These compounds, related in function and reactivity to the compound , highlight the broad utility of such chemicals in synthesizing new heterocyclic compounds with potential pharmaceutical applications (Fadda et al., 2012).

Cancer Research

Sulfonyl Acrylonitriles as Cancer Metastasis Inhibitors : Studies on sulfonyl acrylonitriles have shown that these compounds can induce cancer cell apoptosis during adhesion to normal mesothelial cells, suggesting their potential as cancer metastasis inhibitors. This research points to the therapeutic potential of structurally similar compounds in cancer treatment (Shen et al., 2015).